Cas no 2172446-76-1 (6-oxa-12-azadispiro3.2.4^{7}.2^{4}tridecane)

• Product Name: 6-oxa-12-azadispiro3.2.4^{7}.2^{4}tridecane
• CAS No: 2172446-76-1
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 6596012
• PubChem ID: 165521858
• Update Time: 2025-06-08

6-oxa-12-azadispiro3.2.4^{7}.2^{4}tridecane Chemical and Physical Properties

Names and Identifiers

• 6-oxa-12-azadispiro3.2.4^{7}.2^{4}tridecane
• 2172446-76-1
• EN300-1278861
• 6-oxa-12-azadispiro[3.2.4^{7}.2^{4}]tridecane

• Inchi： 1S/C11H19NO/c1-2-7-11(6-1)12-8-10(9-13-11)4-3-5-10/h12H,1-9H2
• InChI Key： JGPKLHCGFZFFAZ-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31CCCC3)CCC2

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 6-oxa-12-azadispiro3.2.4^{7}.2^{4}tridecane

Exploring the Unique Properties and Applications of 6-oxa-12-azadispiro[3.2.4⁷.2⁴]tridecane (CAS No. 2172446-76-1)

In the realm of organic chemistry, 6-oxa-12-azadispiro[3.2.4⁷.2⁴]tridecane (CAS No. 2172446-76-1) stands out as a fascinating compound due to its intricate spirocyclic structure and potential applications in pharmaceutical and material science. This compound, characterized by its unique heterocyclic framework, combines oxygen and nitrogen atoms within a rigid dispiro architecture, making it a subject of interest for researchers exploring novel bioactive molecules and molecular scaffolds.

The synthetic versatility of 6-oxa-12-azadispiro[3.2.4⁷.2⁴]tridecane has garnered attention in recent years, particularly in the context of drug discovery. Its spirocyclic motifs are often associated with enhanced binding affinity and metabolic stability, traits highly sought after in the development of small-molecule therapeutics. Researchers are investigating its potential as a privileged structure for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with the growing demand for precision medicine solutions.

Beyond pharmaceuticals, the compound’s structural rigidity and functional group compatibility make it a candidate for advanced material design. In the era of green chemistry, scientists are exploring its role in sustainable polymers and catalysts, addressing global concerns about environmental impact and resource efficiency. Its oxygen-nitrogen hybrid system could also contribute to energy storage technologies, a hot topic given the rise of renewable energy initiatives.

From a synthetic chemistry perspective, the preparation of 6-oxa-12-azadispiro[3.2.4⁷.2⁴]tridecane often involves multicomponent reactions or ring-closing strategies, reflecting the broader trend toward atom-economical methodologies. These approaches resonate with the pharmaceutical industry’s push for cost-effective synthesis and scalable processes, frequently discussed in forums on process chemistry and industrial applications.

As interest in spirocyclic compounds grows, questions about their structure-activity relationships (SAR) and toxicity profiles dominate academic and industry discussions. The 6-oxa-12-azadispiro framework, with its balanced lipophilicity and hydrogen-bonding capacity, offers a compelling case study for optimizing drug-like properties. This aligns with frequent searches on platforms like PubMed and Reaxys for molecular descriptors and ADME predictions.

In summary, 6-oxa-12-azadispiro[3.2.4⁷.2⁴]tridecane (CAS No. 2172446-76-1) exemplifies the convergence of innovative chemistry and applied science. Its potential spans therapeutic development, materials engineering, and sustainable innovation, making it a compound worth watching in the evolving landscape of chemical research.